Cas no 78940-64-4 (2-(4-bromophenoxy)-5-nitrobenzonitrile)
78940-64-4 structure
Product Name:2-(4-bromophenoxy)-5-nitrobenzonitrile
CAS No:78940-64-4
MF:C13H7BrN2O3
MW:319.110282182693
CID:1794374
PubChem ID:514841
Update Time:2025-04-21
2-(4-bromophenoxy)-5-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromophenoxy)-5-nitrobenzonitrile
- AG-H-16430
- AC1Q1XUJ
- CHEMBL338493
- AC1LAJFQ
- Benzonitrile, 2-(4-bromophenoxy)-5-nitro-
- T5441131
- CTK5E6236
- SureCN11095993
- AG-H-16430; AC1Q1XUJ; CHEMBL338493; AC1LAJFQ; Benzonitrile, 2-(4-bromophenoxy)-5-nitro-; T5441131; CTK5E6236; SureCN11095993;
- XXYYTKATSBRQRD-UHFFFAOYSA-N
- 2-(4-bromophenoxy)-5-nitro-benzonitrile
- AKOS000178000
- Z31206753
- DTXSID00229390
- SCHEMBL11095993
- 78940-64-4
- EN300-1210058
-
- Inchi： 1S/C13H7BrN2O3/c14-10-1-4-12(5-2-10)19-13-6-3-11(16(17)18)7-9(13)8-15/h1-7H
- InChI Key： XXYYTKATSBRQRD-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OC1C=CC(=CC=1C#N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 317.96400g/mol
- Monoisotopic Mass: 317.96400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 78.8Ų
2-(4-bromophenoxy)-5-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1210058-0.05g |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 0.05g |
$148.0 | 2023-05-25 | ||
| Enamine | EN300-1210058-50mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 50mg |
$348.0 | 2023-10-02 | |
| Enamine | EN300-1210058-100mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 100mg |
$364.0 | 2023-10-02 | |
| Enamine | EN300-1210058-250mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 250mg |
$381.0 | 2023-10-02 | |
| Enamine | EN300-1210058-500mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 500mg |
$397.0 | 2023-10-02 | |
| Enamine | EN300-1210058-1000mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 1000mg |
$414.0 | 2023-10-02 | |
| Enamine | EN300-1210058-2500mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 2500mg |
$810.0 | 2023-10-02 | |
| Enamine | EN300-1210058-5000mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 5000mg |
$1199.0 | 2023-10-02 | |
| Enamine | EN300-1210058-10000mg |
2-(4-bromophenoxy)-5-nitrobenzonitrile |
78940-64-4 | 90.0% | 10000mg |
$1778.0 | 2023-10-02 |
2-(4-bromophenoxy)-5-nitrobenzonitrile Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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